Cas no 1003-03-8 (cyclopentanamine)

Cyclopentylamine, Cyclopentylamine, molecular formula c5h11n, molecular weight 85.15. colorless liquid, with a special smell of amine. Boiling point 107-108 ℃. Relative density 0.8690. Refractive index 1.4478. soluble in water and alcohol \ ether and other organic solvents. Can occur N-alkylation reaction \ ring substitution reaction. It is synthesized from cyclopentane carboxylic acid through cyclopentane formamide and Hoffman degradation. It is used as an organic synthesis reagent.

cyclopentanamine structure

Product Name:cyclopentanamine

CAS No:1003-03-8

Molecular Formula:C₅H₁₁N

Molecular Weight:85.1475412845612

MDL:MFCD00001380

CID:40489

PubChem ID:2906

cyclopentanamine Properties

Names and Identifiers

- Cyclopentylamine
- Aminocyclopentane
- cyclopentanamine
- Cyclopentylamine(6CI,7CI,8CI)
- NSC 32389
- cb1689
- Ring aMylaMine
- AMINOCYCLAOPENTANE
- 1-Cyclopentanamine
- 1-Aminocyclopentane
- AKOS BBS-00003621
- CyclopentylaMine 99%
- NSC32389
- CHEMBL1171859
- CB 1689
- AKOS000119393
- Q8457765
- NSC-32389
- W-108970
- EN300-20348
- cyclopentyl amine
- EINECS 213-697-3
- UNII-4259VRY3GN
- NS00020246
- cyclo-pentyl amine
- N-cyclopentylamine
- cylcopentylamine
- F2190-0380
- 1-amino cyclopentane
- Cyclopentylamine, 99%
- BRN 0635706
- AMY3757
- DTXSID4061387
- 4-12-00-00004 (Beilstein Handbook Reference)
- BP-11379
- 1-Cyclopentylamine
- MFCD00001380
- NISGSNTVMOOSJQ-UHFFFAOYSA-
- InChI=1/C5H11N/c6-5-3-1-2-4-5/h5H,1-4,6H2
- Amino cyclopentane
- 1003-03-8
- EC 213-697-3
- cyclopentyl-amine
- FT-0624266
- 4259VRY3GN
- Cyclopentanamine
- cyclopentane, amino-
- BBL036999
- Cyclopentanamine; Aminocyclopentane; NSC 32389
- STL196759
- CYCLOPENTYLAMINE
- AMINOCYCLOPENTANE
- +Expand
- MDL： MFCD00001380
- InChIKey： NISGSNTVMOOSJQ-UHFFFAOYSA-N
- Inchi： 1S/C5H11N/c6-5-3-1-2-4-5/h5H,1-4,6H2
- SMILES： NC1CCCC1
- BRN： 635706

Computed Properties

Exact Mass: 85.08910
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 85.089
Heavy Atom Count: 6
Complexity: 37.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26A^2

Experimental Properties

LogP: 1.58800
PSA: 26.02000
Refractive Index: n20/D 1.450(lit.)
Water Partition Coefficient: MISCIBLE
Boiling Point: 107°C
Melting Point: -86°C(lit.)
Flash Point: Fahrenheit: 55.4 ° f
Celsius: 13 ° c
Color/Form: Liquid
Solubility: Soluble in water, alcohol \ ether and other solvents
Density: 0.863 g/mL at 25 °C(lit.)

cyclopentanamine Security Information

Symbol: GHS02 GHS05 GHS06
RTECS：GY8452000
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S45-S36/37/39-S25-S26
Packing Group：II
Packing Group：II
Risk Phrases：R11; R20; R25; R34; R43
Hazard Level：3
Dangerous goods sign： F T
Hazardous Material transportation number：UN 2733 3/PG 2
Hazard Statement： H225,H300,H315,H317,H318,H332
Warning Statement： P210,P264,P280,P301+P310,P305+P351+P338
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：II
Risk Phrases： 11-20-25-34-43
Signal Word：Danger
TSCA：Yes
Explosive Limit：1.3-9.40%(V)
HazardClass：3 (6.1, 8)
FLUKA BRAND F CODES：8-10-23

cyclopentanamine Customs Data

HS CODE：29213099
Customs Data：

China Customs Code:
2921300090

Overview:

2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

cyclopentanamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0001YL-1g	Cyclopentylamine	1003-03-8	95%	1g	$9.00
A2B Chem LLC	AA01741-1g	Cyclopentylamine	1003-03-8	95%	1g	$9.00	2024-04-20
Aaron	AR00026X-250mg	Cyclopentylamine	1003-03-8	95%	250mg	$52.00	2024-05-20
abcr	AB172057-25g	Cyclopentylamine, 99%; .	1003-03-8	99%	25g	€60.30
AstaTech	22312-25/G	CYCLOPENTYLAMINE	1003-03-8	97%	25g	$38	2023-09-18
Enamine	EN300-20348-0.05g	cyclopentanamine	1003-03-8	95%	0.05g	$19.0	2023-09-16
Fluorochem	049405-1g	Cyclopentylamine	1003-03-8	99%	1g	￡10.00	2022-03-01
Life Chemicals	F2190-0380-0.25g	cyclopentanamine	1003-03-8	95%+	0.25g	$18.0	2023-09-06
OTAVAchemicals	2825355-50MG	cyclopentanamine	1003-03-8	95%	50MG	$29
TRC	C989415-1g	Cyclopentylamine	1003-03-8		1g	$ 127.00	2023-09-08

cyclopentanamine Synthesis

Synthetic Circuit 1

120-92-3

1003-03-8

825-25-2

Reaction Conditions

1.1 Reagents: Hydrogen , Ammonia Catalysts: Cobalt oxide (CoO) (core-shell) Solvents: Methanol ; 0.3 MPa, rt; 2 MPa, rt; 2 h, rt → 100 °C
1.2 Reagents: Water ; 0 °C

Reference

Hydride-like NH2δ- species-driven reductive amination over Co@CoO catalyst

Guo, Wanjun; et al, ChemRxiv, 2022, 1, 1-22

cyclopentanamine Raw materials

Cyclopentanone

cyclopentanamine Preparation Products

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cyclopentanamine Related Literature

1. Thermodynamic considerations in co-ordination. Part XVI. Formation constants for the cyclopentylamine– and cyclohexylamine–proton, cobalt(II), nickel(II), copper(II), and zinc(II) systems

George K. R. Makar,David R. Williams J. Chem. Soc. Dalton Trans. 1974 1121
2. Cyclization and annulation reactions of nitrogen-substituted cyclopropanes and cyclobutanes

F. de Nanteuil,F. De Simone,R. Frei,F. Benfatti,E. Serrano,J. Waser Chem. Commun. 2014 50 10912
3. The status of platinum anticancer drugs in the clinic and in clinical trials

Nial J. Wheate,Shonagh Walker,Gemma E. Craig,Rabbab Oun Dalton Trans. 2010 39 8113
4. Cyclization and annulation reactions of nitrogen-substituted cyclopropanes and cyclobutanes

F. de Nanteuil,F. De Simone,R. Frei,F. Benfatti,E. Serrano,J. Waser Chem. Commun. 2014 50 10912
5. Asymmetric synthesis of (1R,2S,3R)-γ-methyl-cis-pentacin by a kinetic resolution protocol

Simon Bailey,Stephen G. Davies,Andrew D. Smith,Jonathan M. Withey Chem. Commun. 2002 2910
6. Kinetic resolution and parallel kinetic resolution of methyl (±)-5-alkyl-cyclopentene-1-carboxylates for the asymmetric synthesis of 5-alkyl-cispentacin derivatives

Stephen G. Davies,A. Christopher Garner,Marcus J. C. Long,Rachel M. Morrison,Paul M. Roberts,Edward D. Savory,Andrew D. Smith,Miles J. Sweet,Jonathan M. Withey Org. Biomol. Chem. 2005 3 2762
7. Peptide foldamer-based self-assembled nanostructures containing cyclic beta-amino acids

Monika Szefczyk Nanoscale 2021 13 11325
8. Peptide foldamer-based self-assembled nanostructures containing cyclic beta-amino acids

Monika Szefczyk Nanoscale 2021 13 11325
9. Diastereoselective synthesis of (±)-(3-aminocyclopentane)alkylphosphinic acids, conformationally restricted analogues of GABA

Jane R. Hanrahan,Kenneth N. Mewett,Mary Chebib,Susana Matos,Con T. Eliopoulos,Colm Crean,Rohan J. Kumar,Peter Burden,Graham A. R. Johnston Org. Biomol. Chem. 2006 4 2642
10. Kinetic resolution of tert-butyl (RS)-3-alkylcyclopentene-1-carboxylates for the synthesis of homochiral 3-alkyl-cispentacin and 3-alkyl-transpentacin derivatives

Mark E. Bunnage,Stephen G. Davies,Richard M. Parkin,Paul M. Roberts,Andrew D. Smith,Jonathan M. Withey Org. Biomol. Chem. 2004 2 3337

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Cas no 1003-03-8 (cyclopentanamine)

cyclopentanamine Properties

Names and Identifiers

Computed Properties

Experimental Properties

cyclopentanamine Security Information

cyclopentanamine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

cyclopentanamine Price

cyclopentanamine Synthesis

Synthetic Circuit 1

cyclopentanamine Raw materials

cyclopentanamine Preparation Products

cyclopentanamine Suppliers

cyclopentanamine Related Literature

Related Categories

1003-03-8 (cyclopentanamine) Related Products